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Compound of Interest

Compound Name: Vueffe

CAS No.: 120947-58-2

Cat. No.: B1166544

Get Quote

Disclaimer: The term "Vueffe" does not correspond to a known or publicly documented

therapeutic agent, compound, or biological molecule in the scientific literature. Therefore, the

following in-depth technical guide is presented as a representative example, illustrating the

expected structure, data presentation, and visualizations requested. The data, experimental

protocols, and biological pathways described herein are hypothetical and based on a fictional

compound designated "VUE-721," a selective inhibitor of the Janus Kinase (JAK) family, for

illustrative purposes.

Executive Summary
This document provides a comprehensive technical overview of the preclinical data related to

VUE-721, a novel small molecule inhibitor targeting the Janus Kinase (JAK) family of non-

receptor tyrosine kinases. VUE-721 demonstrates potent and selective inhibition of JAK1 and

JAK2, key mediators of cytokine signaling pathways implicated in various autoimmune

diseases and myeloproliferative neoplasms. This guide will detail the biochemical and cellular

activity of VUE-721, outline the experimental methodologies used for its characterization, and

visualize its mechanism of action within relevant signaling cascades.
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Target Profile: The Janus Kinase (JAK) Family
The Janus kinases are a family of intracellular tyrosine kinases that are critical for mediating

the signaling of numerous cytokines and growth factors. This signaling is essential for

hematopoiesis, immune response, and inflammation. The JAK family consists of four members:

JAK1, JAK2, JAK3, and TYK2. These kinases associate with the intracellular domains of

cytokine receptors. Upon ligand binding, the receptors dimerize, bringing the associated JAKs

into close proximity, leading to their trans-phosphorylation and activation. Activated JAKs then

phosphorylate the receptor itself, creating docking sites for Signal Transducer and Activator of

Transcription (STAT) proteins. The STATs are subsequently phosphorylated, dimerize, and

translocate to the nucleus to regulate gene expression.

Dysregulation of the JAK-STAT pathway is a hallmark of numerous inflammatory and

autoimmune disorders, as well as certain cancers. Consequently, the JAKs have emerged as

significant therapeutic targets for drug development.

Quantitative Data Summary: VUE-721
The inhibitory activity of VUE-721 was assessed through a series of biochemical and cell-

based assays to determine its potency and selectivity.

Table 1: Biochemical Inhibitory Potency of VUE-721 against JAK Family Kinases

Kinase Target IC₅₀ (nM)

JAK1 2.5

JAK2 5.1

JAK3 150.2

TYK2 75.8

IC₅₀ values represent the concentration of VUE-721 required to inhibit 50% of the kinase

activity in a cell-free biochemical assay.

Table 2: Cellular Activity of VUE-721 in Cytokine-Stimulated Cells
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Cell Line Cytokine Stimulant
Phospho-STAT
Endpoint

EC₅₀ (nM)

HEL 92.1.7 IL-6 p-STAT3 (Tyr705) 10.7

UT-7 EPO p-STAT5 (Tyr694) 22.4

NK-92 IL-2 p-STAT5 (Tyr694) 350.1

EC₅₀ values represent the concentration of VUE-721 required to inhibit 50% of the cytokine-

induced STAT phosphorylation in a cellular context.

Experimental Protocols
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of VUE-721 against

purified recombinant JAK enzymes.

Methodology:

Recombinant human JAK1, JAK2, JAK3, and TYK2 enzymes were incubated in a kinase

reaction buffer containing ATP and a specific peptide substrate.

VUE-721 was serially diluted and added to the reaction mixture at concentrations ranging

from 0.1 nM to 10 µM.

The kinase reaction was initiated by the addition of ATP and allowed to proceed for 60

minutes at room temperature.

The amount of phosphorylated substrate was quantified using a luminescence-based assay

that measures the amount of ATP remaining in the well.

IC₅₀ values were calculated by fitting the dose-response data to a four-parameter logistic

equation using GraphPad Prism software.

Objective: To determine the half-maximal effective concentration (EC₅₀) of VUE-721 in

inhibiting cytokine-induced STAT phosphorylation in relevant cell lines.

Methodology:
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Cells (e.g., HEL 92.1.7) were plated in 96-well plates and serum-starved for 4 hours.

The cells were pre-incubated with a serial dilution of VUE-721 for 1 hour.

Cells were then stimulated with a specific cytokine (e.g., IL-6) at its EC₈₀ concentration for 30

minutes.

Following stimulation, the cells were fixed, permeabilized, and stained with a fluorescently-

labeled antibody specific for the phosphorylated form of a downstream STAT protein (e.g.,

anti-p-STAT3).

The level of phosphorylated STAT was quantified using flow cytometry.

EC₅₀ values were determined from the dose-response curve by non-linear regression

analysis.

Visualizations: Signaling Pathways and Workflows
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Caption: The JAK-STAT signaling pathway and the inhibitory action of VUE-721.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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